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Compound of Interest

Compound Name: Pirnabine

Cat. No.: B027245 Get Quote

An extensive review of available scientific literature and drug databases has found no evidence

to support the use of Pirnabine for neuroprotection in in vivo models. Current information

indicates that Pirnabine has been investigated for the treatment of Chronic Idiopathic

Constipation.

Our search for in vivo studies validating the neuroprotective effects of Pirnabine did not yield

any relevant results. The DrugBank database, a comprehensive online resource for drug

information, lists Pirnabine (Accession Number: DB12840) as a compound that has been used

in clinical trials for Chronic Idiopathic Constipation[1]. The database does not contain any

information suggesting its investigation or use in the context of neurodegenerative diseases or

for its neuroprotective properties.

Further searches for Pirnabine's mechanism of action in relation to neuroprotection, or any

clinical trials related to neurodegenerative diseases, were also unsuccessful. The available

information is limited to its classification as a 2,2-dimethyl-1-benzopyran and its investigational

use for constipation[1].

Given the absence of any in vivo data on the neuroprotective effects of Pirnabine, it is not

possible to create a comparison guide as requested. A thorough comparison requires existing

experimental data on the compound for the specified application. The core requirement of

validating its neuroprotective effects in vivo cannot be met based on the currently available

information.
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We advise researchers, scientists, and drug development professionals to consult peer-

reviewed scientific literature and clinical trial registries for the most accurate and up-to-date

information on investigational compounds. Based on our current findings, the premise that

Pirnabine has validated in vivo neuroprotective effects is not supported by the available

evidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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